Cas no 2231675-60-6 (3-Bromo-7,8-dihydro-5H-pyrido[3,2-b]indol-9(6H)-one)

• Product Name: 3-Bromo-7,8-dihydro-5H-pyrido[3,2-b]indol-9(6H)-one
• CAS No: 2231675-60-6
• MF: C₁₁H₉BrN₂O
• MW: 265.105961561203
• MDL: MFCD31621101
• CID: 4783545
• Update Time: 2025-10-22

3-Bromo-7,8-dihydro-5H-pyrido[3,2-b]indol-9(6H)-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-7,8-dihydro-5H-pyrido[3,2-b]indol-9(6H)-one
• 3-bromo-5,6,7,8-tetrahydropyrido[3,2-b]indol-9-one

• MDL： MFCD31621101
• Inchi： 1S/C11H9BrN2O/c12-6-4-8-11(13-5-6)10-7(14-8)2-1-3-9(10)15/h4-5,14H,1-3H2
• InChI Key： DJXYFULRGMUTOH-UHFFFAOYSA-N
• SMILES： BrC1C=NC2=C(C=1)NC1=C2C(CCC1)=O

Computed Properties

• Exact Mass: 263.98983 g/mol
• Monoisotopic Mass: 263.98983 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 265.11
• XLogP3: 1.9
• Topological Polar Surface Area: 45.8

Additional information on 3-Bromo-7,8-dihydro-5H-pyrido[3,2-b]indol-9(6H)-one

3-Bromo-7,8-dihydro-5H-pyrido[3,2-b]indol-9(6H)-one: A Comprehensive Overview

The compound 3-Bromo-7,8-dihydro-5H-pyrido[3,2-b]indol-9(6H)-one (CAS No. 2231675-60-6) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyridobenzindoles, which are known for their unique structural features and diverse biological activities. The pyrido[3,2-b]indole framework is a fused bicyclic system that combines the properties of both pyridine and indole moieties, making it a versatile scaffold for drug discovery and chemical synthesis.

Recent studies have highlighted the importance of pyrido[3,2-b]indole derivatives in medicinal chemistry due to their ability to modulate key biological targets such as kinases, proteases, and ion channels. The presence of the bromo substituent at the 3-position introduces additional electronic and steric effects, which can significantly influence the compound's reactivity and bioavailability. This makes 3-Bromo-7,8-dihydro-5H-pyrido[3,2-b]indol-9(6H)-one a valuable candidate for exploring structure-activity relationships (SAR) in drug design.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the indole core. Advanced methodologies such as Suzuki coupling and Stille coupling have been employed to construct the pyrido[3,2-b]indole framework efficiently. The introduction of the bromine substituent is often achieved through electrophilic aromatic substitution or radical bromination techniques. These methods ensure high yields and excellent regioselectivity, which are critical for obtaining pure samples suitable for biological testing.

In terms of biological activity, 3-Bromo-7,8-dihydro-5H-pyrido[3,2-b]indol-9(6H)-one has shown promising results in preliminary assays targeting cancer cells. Its ability to inhibit key enzymes involved in cell proliferation suggests potential applications in oncology. Furthermore, recent research has explored its role as a modulator of ion channels, particularly voltage-gated sodium channels (Nav), which are implicated in pain signaling and epilepsy.

The structural versatility of this compound also makes it an attractive candidate for exploring its photophysical properties. Studies have demonstrated that pyrido[3,2-b]indole derivatives exhibit strong fluorescence under UV light due to their conjugated π-systems. This property could be exploited in developing new materials for optoelectronic devices or sensors.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been instrumental in confirming the structure of 3-Bromo-7,8-dihydro-5H-pyrido[3,2-b]indol-9(6H)-one. High-resolution MS data has provided precise molecular weight measurements, while 1D and 2D NMR experiments have elucidated the detailed connectivity of the molecule's atoms.

Looking ahead, the development of more potent derivatives based on this compound is expected to drive further advancements in therapeutic areas such as oncology and neurology. Collaborative efforts between chemists and biologists will be crucial in translating these findings into clinically relevant treatments.

In conclusion, 3-Bromo-7,8-dihydro-5H-pyrido[3,2-b]indol-9(6H)-one represents a fascinating example of how structural complexity can lead to functional diversity in organic compounds. As research continues to uncover its full potential, this compound stands at the forefront of innovation in chemical sciences.